Cas no 329218-14-6 (Quetiapine Hydroxy Impurity Dihydrochloride Salt)

• Product Name: Quetiapine Hydroxy Impurity Dihydrochloride Salt
• CAS No: 329218-14-6
• MF: C₁₉H₂₁N₃OS
• MW: 339.45454287529
• CID: 825563
• PubChem ID: 131877863
• Update Time: 2024-10-31

Quetiapine Hydroxy Impurity Dihydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• Quetiapine Hydroxy Impurity Dihydrochloride Salt
• Quetiapine Hydroxy I
• QUETIAPINE HYDROXY IMPURITY DIHYDROCHLORIDE SALT,OFF-WHITE SOLID
• Quetiapine Hydroxy Impurity
• 5GWY87J9I4
• OFLMIXVKBNAUIB-UHFFFAOYSA-N
• BDBM50102315
• STL384226
• 2-4-(2-Hydroxyethyl)piperazin-1-yldithiazepin
• 11-[4-(2-Hydroxyethyl)piperazino]dibenzo[b,f][1,4]thiazepine
• 2-[4-(dibenzo[b,f][1,4]thiaze
• DTXSID901334320
• 2-[4-(Dibenzo[b,f][1,4]thiazepin-11-yl)-1-piperazinyl]ethanol dihydrochloride
• 329218-14-6
• Desethoxy Quetiapine (hydrochloride)
• 1-Piperazineethanol, 4-dibenzo[b,f][1,4]thiazepin-11-yl-, hydrochloride (1:2); 1-Piperazineethanol, 4-dibenzo[b,f][1,4]thiazepin-11-yl-, dihydrochloride (9CI); 2-[4-(Dibenzo[b,f][1,4]thiazepin-11-yl)piperazin-1-yl]ethanol dihydrochloride; Quetiapine Hydroxy Impurity Dihydrochloride Salt

• Inchi： 1S/C19H21N3OS/c23-14-13-21-9-11-22(12-10-21)19-15-5-1-3-7-17(15)24-18-8-4-2-6-16(18)20-19/h1-8,23H,9-14H2
• InChI Key： OFLMIXVKBNAUIB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C(C2C=CC=CC1=2)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 411.0938889g/mol
• Monoisotopic Mass: 411.0938889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4

Experimental Properties

• Melting Point: 202-211°C
• Solubility: Methanol (Slightly), Water (Slightly)

Quetiapine Hydroxy Impurity Dihydrochloride Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20?C Freezer, Under Inert Atmosphere